molecular formula C18H16O4 B8544220 Ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate CAS No. 88113-04-6

Ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate

Cat. No.: B8544220
CAS No.: 88113-04-6
M. Wt: 296.3 g/mol
InChI Key: DSHROLGEFBTJEL-UHFFFAOYSA-N
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Description

Ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate is a useful research compound. Its molecular formula is C18H16O4 and its molecular weight is 296.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

88113-04-6

Molecular Formula

C18H16O4

Molecular Weight

296.3 g/mol

IUPAC Name

ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate

InChI

InChI=1S/C18H16O4/c1-2-21-18(20)13-12-17(19)14-8-10-16(11-9-14)22-15-6-4-3-5-7-15/h3-13H,2H2,1H3

InChI Key

DSHROLGEFBTJEL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=CC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.36 g of 3-(4-phenoxybenzoyl)acrylic acid were dissolved in 30 ml of dimethylformamide, and then 1.36 g of potassium carbonate and 3.08 g of diethyl sulfate were added. The mixture was stirred at room temperature for 3 hours. Diethyl ether was added to the reaction mixture, which was then washed, in turn, with water, a saturated aqueous solution of sodium hydrogencarbonate and water, and dried over magnesium sulfate. The diethyl ether was removed by evaporation under reduced pressure. The residue was purified first by silica gel column chromatography, eluted with a mixture of hexane and diethyl ether, then by recrystallization from hexane to give 4.36 g of ethyl 3-(4-phenoxybenzoyl)acrylate.
Quantity
5.36 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.36 g
Type
reactant
Reaction Step Two
Quantity
3.08 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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